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Compound of Interest

Compound Name: Diheptyl succinate

Cat. No.: B101398 Get Quote

For Immediate Release

A comprehensive review of available ecotoxicological data for diheptyl succinate and its

common alternatives reveals a favorable environmental profile for this widely used emollient,

particularly in aquatic ecosystems. This guide provides researchers, scientists, and drug

development professionals with a comparative analysis of the aquatic toxicity of diheptyl
succinate and other emollients, supported by experimental data and standardized testing

protocols.

Comparative Ecotoxicity Data
The following table summarizes the acute aquatic toxicity data for diheptyl succinate and

several common alternatives used in cosmetic and pharmaceutical formulations. The data is

presented for three key trophic levels: fish, aquatic invertebrates (Daphnia), and algae.
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Substance Test Organism Endpoint Result (mg/L) Guideline

Diheptyl

Succinate

Daphnia magna

(Water Flea)

48h EC50

(Immobilisation)
>100 OECD 202[1]

Fish 96h LC50
Data not

available
-

Algae 72h EC50
Data not

available
-

Coco-

Caprylate/Caprat

e

Danio rerio

(Zebra Fish)

96h LL50 (Lethal

Loading)
>100 OECD 203[2][3]

Daphnia magna

(Water Flea)

21d NOEC

(Reproduction)
>10 OECD 211[3]

Desmodesmus

subspicatus

(Green Algae)

72h EC50

(Growth

Inhibition)

>1000 OECD 201[3]

Caprylic/Capric

Triglyceride

Aquatic

Organisms
-

Not considered

harmful
[4][5]

Undecane (as a

component of

alkane mixtures)

Oncorhynchus

mykiss (Rainbow

Trout)

96h LL50 >10 - <30 OECD 203[6]

Acartia tonsa

(Marine

Copepod)

48h LL50 >10,000

ISO

TC147/SC5/WG

2[6]

Skeletonema

costatum (Marine

Algae)

72h EL50 >100,000 ISO 10253[6]

Dicaprylyl Ether
Aquatic

Organisms
-

Data not publicly

available in detail
-

Based on the available data, diheptyl succinate demonstrates low acute toxicity to aquatic

invertebrates.[1] While direct data for fish and algae are not readily available in the public
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domain, the Australian Industrial Chemicals Introduction Scheme (AICIS) public report

concludes that based on the available information, diheptyl succinate is not recommended for

hazard classification according to the Globally Harmonised System of Classification and

Labelling of Chemicals (GHS).[1]

In comparison, alternatives like Coco-Caprylate/Caprate also exhibit a very low aquatic toxicity

profile, with high LC50 and EC50 values for fish and algae, respectively.[2][3] Other alternatives

such as Caprylic/Capric Triglyceride are generally considered not harmful to aquatic life.[4][5]

Simple alkanes like undecane, which can be used as emollient alternatives, show a range of

toxicities, with some potential for harm to fish.[6]

Experimental Protocols
The ecotoxicity data presented is typically generated following standardized guidelines from the

Organisation for Economic Co-operation and Development (OECD). These protocols ensure

the reliability and comparability of the results.

OECD 202: Daphnia sp. Acute Immobilisation Test
This test assesses the acute toxicity of a substance to Daphnia magna.

Test Organisms: Young daphnids (Daphnia magna), aged less than 24 hours at the start of

the test.

Procedure: Daphnids are exposed to a range of concentrations of the test substance in

water for 48 hours.

Endpoint: The concentration at which 50% of the daphnids are immobilized (EC50) is

determined. Immobilisation is defined as the inability to swim within 15 seconds after gentle

agitation of the test vessel.

Test Conditions: The test is conducted under static conditions (no renewal of the test

solution) at a controlled temperature (20 ± 1 °C) and with a defined photoperiod.

OECD 203: Fish, Acute Toxicity Test
This guideline evaluates the acute lethal toxicity of a substance to fish.
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Test Organisms: Commonly used species include Zebrafish (Danio rerio) or Rainbow Trout

(Oncorhynchus mykiss).

Procedure: Fish are exposed to the test substance dissolved in water at several

concentrations for a period of 96 hours.

Endpoint: The median lethal concentration (LC50), which is the concentration of the

substance that is lethal to 50% of the test fish within the 96-hour exposure period, is

calculated.

Test Conditions: The test can be static, semi-static (test solution is periodically renewed), or

flow-through. Water temperature, pH, and dissolved oxygen levels are monitored throughout

the test.

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test
This test determines the effect of a substance on the growth of freshwater algae.

Test Organisms: A rapidly growing species of green algae, such as Desmodesmus

subspicatus or Pseudokirchneriella subcapitata.

Procedure: Exponentially growing algal cultures are exposed to various concentrations of the

test substance over 72 hours.

Endpoint: The test measures the inhibition of cell growth in relation to a control group. The

EC50 is the concentration that causes a 50% reduction in either growth rate or yield.

Test Conditions: The test is performed in a nutrient-rich medium under continuous, uniform

illumination and constant temperature.

Visualizing the Process and Pathways
To further clarify the experimental workflow and the potential biological impact of toxicants, the

following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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